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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the challenges encountered during the carnallite (KCl·MgCl₂·6H₂O)

dehydration process.

Frequently Asked Questions (FAQs)
Q1: What is the primary challenge during the dehydration of carnallite?

The principal challenge is the hydrolysis of magnesium chloride (MgCl₂), a component of

carnallite. As water is removed at elevated temperatures, the MgCl₂ can react with the water

vapor to form undesirable byproducts like magnesium hydroxychloride (MgOHCl) and

subsequently magnesium oxide (MgO).[1][2][3][4] This is a significant issue, particularly in

applications like the electrolytic production of magnesium, as these oxy-compounds do not

decompose during electrolysis and form slimes, leading to magnesium loss.[1]

Q2: At what temperatures does hydrolysis become a significant problem?

Hydrolysis of MgCl₂ can begin at temperatures above 180°C, with the reaction rate increasing

significantly at temperatures exceeding 300°C.[5][6] The formation of MgOHCl from various

magnesium chloride hydrates has been observed in the temperature range of 210–445°C.[2]

Q3: How can the hydrolysis of magnesium chloride be minimized or prevented?
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Several strategies can be employed to suppress the hydrolysis reaction:

Atmosphere Control: Performing the dehydration in an atmosphere of dry hydrogen chloride

(HCl) gas can inhibit the hydrolysis reaction according to Le Chatelier's principle.[2]

Ammonium Chloride Addition: The use of ammonium carnallite, a double salt containing

ammonium chloride, is an effective method. The formation of NH₄Cl·MgCl₂·nH₂O at

temperatures below 300°C helps to suppress hydrolysis.[7]

Chlorinating Agents: In molten-salt processes, treating the melt with a chlorinating agent,

such as gaseous chlorine, can convert the magnesium oxide that has formed back into

magnesium chloride.[1][2]

Controlled Temperature Staging: A carefully controlled, stepwise heating process is critical to

remove water at lower temperatures before reaching the temperatures where hydrolysis is

rapid.[2]

Excess Potassium Chloride: Maintaining a slight excess of potassium chloride in the initial

mixture can also help to reduce the hydrolysis of magnesium chloride during dehydration.[8]

[9]

Q4: How should carnallite be handled and stored to prevent degradation?

Carnallite is a deliquescent mineral, which means it readily absorbs moisture from the

atmosphere.[10] To prevent premature hydration or decomposition, specimens must be stored

in a well-sealed, dry container in an environment with low ambient humidity.[10]
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Problem Potential Cause(s) Recommended Solution(s)

High MgO content in the final

product

Excessive hydrolysis of MgCl₂

due to high temperatures and

the presence of water vapor.

- Implement a stepwise heating

protocol to remove water at

lower temperatures.- Introduce

a dry HCl gas atmosphere

during the higher temperature

stages.[2]- For molten

processes, treat the melt with a

chlorinating agent (e.g., Cl₂) to

convert MgO back to MgCl₂.[1]

Material clumping or caking in

the reactor

Partial melting and

agglomeration of particles,

often an issue in fluidized bed

systems.

- Ensure proper and vigorous

fluidization.- Consider using a

vibrated fluidized bed to

improve particle separation.[6]-

Separate feed material into

different particle size fractions

for more uniform processing.

[11]

Equipment Corrosion

Release of corrosive HCl gas

as a byproduct of the

hydrolysis reaction.[12] The

presence of MgOH⁺ impurities

also correlates with higher

corrosion rates.[13]

- Minimize hydrolysis using the

methods described above

(e.g., atmosphere control,

temperature staging).- Purify

the dehydrated carnallite to

remove MgOHCl impurities

before high-temperature

applications.[13]- Select

appropriate corrosion-resistant

materials for reactor

construction.

Incomplete Dehydration

(residual water)

Insufficient temperature or

duration of the dehydration

steps.

- Increase the final dehydration

temperature and/or the holding

time at each stage.- Ensure

the process reaches

temperatures above 400°C for
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the final removal of chemically

bound water.[5][6]

Data Presentation
Table 1: Example of a Two-Stage Industrial Dehydration Process

This table summarizes the parameters for a two-stage process to dehydrate enriched

carnallite.

Stage
Process

Description

Temperature

Range
Duration

Resulting

Water

Content

(wt.%)

Reference

Stage 1:

Partial

Dehydration

Heating of

solid enriched

carnallite in a

counterflow

of fuel

combustion

products.

205°C -

230°C
1.5 - 2 hours 3 - 8% [1]

Stage 2: Final

Dehydration

Melting the

partially

dehydrated

material,

treating with

a chlorinating

agent, and

settling.

700°C -

800°C
2 - 2.5 hours < 0.5% [1]

Table 2: Influence of Dehydration Method on Final MgO Content

This table compares the resulting magnesium oxide (MgO) impurity levels from different

dehydration strategies.
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Dehydration

Method/Atmosphere
Final Temperature

Resulting MgO

Content (wt.%)
Reference

Air Atmosphere

(Standard Heating)
700°C - 800°C

2 - 3% (after

chlorination)
[1]

Ammonium Carnallite

+ NH₃ Atmosphere
700°C ~0.087% [5][6]

Thermal & Chemical

Purification with Mg

metal

800°C < 0.5% (as MgOH⁺) [13]

Experimental Protocols
Protocol 1: Stepwise Thermal Dehydration for High-Purity Salt

This protocol is based on a method designed to minimize hydrolysis by carefully removing

water in stages.[2]

Initial Drying: Place the carnallite sample in a suitable vessel. Heat to 117°C and hold for 8

hours to remove loosely bound and hygroscopic water.

First Stage Dehydration: Increase the temperature to 180°C at a rate of 5°C/min and hold for

8 hours. This step primarily converts the hexahydrate to the dihydrate form.

Second Stage Dehydration: Increase the temperature to 240°C at 5°C/min and hold for 2

hours.

Third Stage Dehydration: Increase the temperature to 400°C at 5°C/min and hold for 1 hour.

Final Anhydrous Step: Increase the temperature to 600°C at 5°C/min and hold for 1 hour to

yield the anhydrous salt. Note: Performing the later stages (above 240°C) under a dry HCl or

inert gas atmosphere is recommended to further suppress hydrolysis.

Protocol 2: Dehydration via Ammonium Carnallite
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This method utilizes ammonium chloride to create a more stable intermediate that is less prone

to hydrolysis.[5][7]

Synthesis of Ammonium Carnallite: Synthesize ammonium carnallite by reacting a hydrated

magnesium chloride source (e.g., bischofite) with an ammonium chloride solution in a 1:1

molar ratio.

Initial Dehydration: Heat the synthesized ammonium carnallite at 160°C for approximately 4

hours. This removes a significant portion of the water, yielding dehydrated ammonium

carnallite.[5]

Ammoniation & Final Dehydration: Mix the dehydrated ammonium carnallite with solid

ammonium chloride (e.g., at a 1:4 mass ratio). Heat the mixture to 410°C. The

decomposition of NH₄Cl creates an ammonia (NH₃) atmosphere that prevents hydrolysis.[5]

Calcination: Calcine the resulting product at a temperature of 700-750°C to produce high-

purity anhydrous magnesium chloride with minimal MgO content.[5][6]

Visualizations
Troubleshooting logic for high MgO content.
Simplified pathway of carnallite hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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